Cas no 2680679-28-9 (4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680679-28-9
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 5621964
• PubChem ID: 165927993
• Update Time: 2025-10-28

4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680679-28-9
• EN300-28295003
• 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C18H17NO5/c1-2-10-23-18(22)19-15-11-14(17(20)21)8-9-16(15)24-12-13-6-4-3-5-7-13/h2-9,11H,1,10,12H2,(H,19,22)(H,20,21)
• InChI Key： SVTCDAMJDSUPRN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1NC(=O)OCC=C

Computed Properties

• Exact Mass: 327.11067264g/mol
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680679-28-9)

4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680679-28-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate functional groups, which include a benzyloxy group, an amino group conjugated with a prop-2-en-1-yloxy moiety, and a benzoic acid backbone. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The benzyloxy group at the 4-position of the benzene ring introduces a hydrophobic nature to the molecule, which can influence its solubility and interaction with biological targets. Meanwhile, the presence of the (prop-2-en-1-yloxy)carbonylamino group at the 3-position adds an amide-like functionality, which is known to enhance binding affinity in protein-ligand interactions. This dual functionality makes 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid a promising candidate for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity through precise targeting of active sites. The structural features of 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid suggest its potential as an inhibitor or modulator of various enzymes involved in metabolic pathways and signal transduction. For instance, the benzoic acid moiety is commonly found in natural products and pharmaceuticals, where it serves as a scaffold for drug design due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets.

One of the most compelling aspects of 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for further derivatization, enabling chemists to tailor its properties for specific applications. For example, the benzyloxy group can be readily removed under acidic or basic conditions, revealing a reactive hydroxyl group that can be used for further functionalization. Similarly, the amide bond in the (prop-2-en-1-yloxy)carbonylamino group can be hydrolyzed or modified through various chemical transformations.

The pharmaceutical industry has been particularly interested in exploring the potential of 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid as a lead compound for drug development. Its structural motifs are reminiscent of known bioactive molecules, which suggests that it may exhibit pharmacological activity similar to those compounds. Additionally, its complex structure provides a rich scaffold for structure-based drug design, where computational methods can be used to model its interactions with biological targets.

In academic research, 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been employed in studies aimed at understanding enzyme mechanisms and developing new synthetic methodologies. For instance, it has been used as an intermediate in the synthesis of more complex molecules, demonstrating its utility as a building block in organic synthesis. Furthermore, its ability to act as a substrate or inhibitor for certain enzymes has made it valuable in biochemical assays designed to study enzyme function and regulation.

The development of novel analytical techniques has also contributed to the growing interest in 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid. High-resolution spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled researchers to elucidate its structure and study its reactivity in detail. These techniques have provided valuable insights into how this compound behaves under different conditions, which is crucial for optimizing its use in pharmaceutical applications.

The future prospects for 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are promising, with ongoing research suggesting its potential role in addressing various therapeutic challenges. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Whether it is used as a starting material for drug discovery or as a tool for studying biological processes, 4-(benzyloxy)-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is poised to make significant contributions to both academia and industry.